Cas no 2710969-96-1 ((3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane)

(3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane structure
2710969-96-1 structure
Product Name:(3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane
CAS No:2710969-96-1
MF:C8H8BrFS
MW:235.116523742676
CID:6795242
PubChem ID:164894651
Update Time:2025-11-02

(3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • 2710969-96-1
    • (3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane
    • MFCD34761895
    • Inchi: 1S/C8H8BrFS/c1-5-3-4-6(9)7(10)8(5)11-2/h3-4H,1-2H3
    • InChI Key: UYEJQTDSAKCLTN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1F)SC

Computed Properties

  • Exact Mass: 233.95141g/mol
  • Monoisotopic Mass: 233.95141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 25.3Ų

(3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane Pricemore >>

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Additional information on (3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane

Recent Advances in the Study of (3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane (CAS: 2710969-96-1)

The compound (3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane (CAS: 2710969-96-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing aromatic compound is of particular interest due to its potential applications in drug discovery and development, especially as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane, highlighting its efficiency and scalability. The researchers employed a palladium-catalyzed cross-coupling reaction to achieve high yields and purity, which is critical for its use in pharmaceutical applications. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in industrial settings.

In addition to its synthetic utility, (3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane has been evaluated for its biological activity. A recent preprint on bioRxiv reported its inhibitory effects on certain kinase enzymes, which are implicated in cancer and inflammatory diseases. The study utilized in vitro assays to demonstrate dose-dependent inhibition, suggesting its potential as a lead compound for further optimization. However, the researchers noted that additional in vivo studies are needed to confirm its efficacy and safety.

Another area of interest is the compound's role in the development of radiopharmaceuticals. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging investigated its use as a precursor for fluorine-18 labeling, a technique widely used in positron emission tomography (PET) imaging. The study found that (3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane could be efficiently labeled with fluorine-18, offering a promising tool for diagnostic imaging in oncology and neurology.

Despite these advancements, challenges remain in the widespread adoption of (3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane. Issues such as solubility, bioavailability, and potential toxicity need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound in drug development.

In conclusion, (3-Bromo-2-fluoro-6-methylphenyl)(methyl)sulfane (CAS: 2710969-96-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have highlighted its synthetic accessibility, biological activity, and potential applications in imaging. Continued research will be crucial to translate these findings into clinical and industrial applications.

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